Cas no 4147-54-0 (1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)-
• CAS No: 4147-54-0
• MF: C₁₃H₂₅N₅S
• MW: 283.436100721359
• CID: 333342
• PubChem ID: 305793
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)-
• 6-butylsulfanyl-2-N,4-N-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
• 6-butylsulfanyl-N,N'-diisopropyl-[1,3,5]triazine-2,4-diamine
• AC1L77LV
• NSC202856
• NSC-202856
• DTXSID30308263
• 4147-54-0
• 6-(Butylsulfanyl)-N~2~,N~4~-di(propan-2-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C13H25N5S/c1-6-7-8-19-13-17-11(14-9(2)3)16-12(18-13)15-10(4)5/h9-10H,6-8H2,1-5H3,(H2,14,15,16,17,18)
• InChI Key： KLGHGWQTEWCMFM-UHFFFAOYSA-N
• SMILES： S(C1=NC(=NC(=N1)NC(C)C)NC(C)C)CCCC

Computed Properties

• Exact Mass: 283.18335
• Monoisotopic Mass: 283.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 437.1°C at 760 mmHg
• Flash Point: 218.1°C
• Refractive Index: 1.534
• PSA: 62.73
• LogP: 3.55040